4-(4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(2-methoxy-4,5-dimethylphenyl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine
• InChI: InChI=1S/C19H23N7O3S/c1-14-8-16(29-3)17(9-15(14)2)30(27,28)25-6-4-24(5-7-25)18-10-19(22-12-21-18)26-13-20-11-23-26/h8-13H,4-7H2,1-3H3
• InChI Key: DIPSUDVOUDPEAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3)N4C=NC=N4)OC
• Molecular Formula: C19H23N7O3S
• Molecular Weight: 429.5 g/mol

Description

4-(4-((2-methoxy-4,5-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-1,2,4-triazol-1-yl)pyrimidine is a useful research compound. Its molecular formula is C19H23N7O3S and its molecular weight is 429.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Therapeutic Potential

Research involves the synthesis of novel compounds for therapeutic purposes, such as anti-inflammatory, analgesic agents, and potential anticancer agents. For example, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized and evaluated for their COX inhibition, analgesic, and anti-inflammatory activities, showing significant potential for therapeutic applications (Abu‐Hashem et al., 2020). Another study reported the synthesis and in vitro antiproliferative activity of pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines, identifying compounds with potential as anticancer agents (Mallesha et al., 2012).

Antimicrobial and Antioxidant Applications

Compounds with pyrimidine, piperazine, and triazole structures have also been explored for their antimicrobial activities. For instance, new 1,2,4-triazole derivatives were synthesized and found to possess good to moderate antimicrobial activities against various test microorganisms (Bektaş et al., 2010). Additionally, analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide with antioxidant properties have been synthesized, offering protective effects against cell viability and glutathione levels reduction induced by oxidative stress, showing promise for the treatment of age-related diseases (Jin et al., 2010).

Herbicidal Applications

Research into the herbicidal potential of compounds with similar structures has been conducted, demonstrating the development of novel pyrimidine and triazine intermediates for sulfonylurea herbicides, highlighting their application in agricultural settings to control weeds (Hamprecht et al., 1999).